Cas no 652997-69-8 (2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-)
652997-69-8 structure
Product Name:2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
CAS No:652997-69-8
MF:C12H12N2O2
MW:216.235882759094
CID:400784
PubChem ID:71376178
Update Time:2025-04-19
2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
- ethyl 3-(2-amino-4-cyanophenyl)prop-2-enoate
- DTXSID60798890
- 652997-69-8
-
- Inchi: 1S/C12H12N2O2/c1-2-16-12(15)6-5-10-4-3-9(8-13)7-11(10)14/h3-7H,2,14H2,1H3
- InChI Key: PHUHIZWFJZAWNE-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(C#N)=CC=1N)=O)CC
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- PSA: 76.11
2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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